Cas no 3068-32-4 ([(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate)

• Product Name: [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate
• CAS No: 3068-32-4
• MF: C₁₄H₁₉BrO₉
• MW: 411.199264764786
• MDL: MFCD00063686
• CID: 43765
• PubChem ID: 24891250
• Update Time: 2025-11-01

[(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-acetyl-alpha-D-galactopyranosyl bromide
• Acetobromo-alpha-D-galactose
• tetra-O-acetyl-α-D-galactopyranosyl bromide
• Acetobromo-α-D-galactose
• Bromo 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranoside
• 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl bromide
• 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl bromide
• (2R,3S,4S,5R,6R)-2-(acetoxymethyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl br
• acetic acid 4,5-diacetoxy-6-acetoxymethyl-2-bromotetrahydropyran-3-yl ester
• ACETOBROMO-A-D-GALACTOSE
• acetobromo-D-galactose
• acetobromogalactose
• A-D-GALACTOPYRANOSYL BROMIDE
• D-A-TETRAACETOBROMOGALACTOSE
• tetraacetylbromogalactose
• [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate
• 2,3,4,6-Tetra-O-acetyl-
• AKOS015841041
• 2,3,4,6-tetra-O-acetyl alpha-D-galactopyranosyl bromide
• B-8975
• SCHEMBL40824
• Bromo 2,3,4,6-Tetra-O-acetyl-Alpha-D-galactopyranoside(Stabilized with 2% (wt/wt) CaCO3)
• AMY24723
• 1-Bromo-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside
• 2,3,4,6-Tetra-O-acetyl-alpha-galactopyranosyl bromide
• Acetobromo-
• Acetobromo-alpha-D-galactose, >=93% (TLC)
• MFCD00063686
• Acetobromo- alpha -D-galactose
• H11910
• A-D-galactose
• alpha-Acetobromogalactose
• a-D-Galactopyranosyl bromide, tetraacetate
• Tetra-O-acetyl-alpha-D-galactopyranosyl bromide
• 3068-32-4
• DTXSID501314790
• CS-0072837
• CYAYKKUWALRRPA-HTOAHKCRSA-N
• AKOS015896832
• NS00081948
• 2,3,4,6-tetra-O-acetyl-alpha-D-galactosyl bromide
• 93%,contains about 2% CaCO3 as stabilizer
• 2,3,4,6-tetr?-O-acetyl-?-D-galactopyranosyl bromide
• I+/--Acetobromogalactose
• alpha-D-Acetobromogalactopyranoside
• a-D-acetobromogalactose 2% CaCO3;1-Bromo-2,3,4,6-tetra-O-acetyl-a-D-galactopyranose 2% CaCO3;a-Acetobromogalactose 2% CaCO3
• 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl bromide - 2% CaCO3
• MT07014
• MT01060

• MDL： MFCD00063686
• Inchi： 1S/C14H19BrO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
• InChI Key： CYAYKKUWALRRPA-HTOAHKCRSA-N
• SMILES： Br[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 410.02100
• Monoisotopic Mass: 410.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: White or beige solid
• Density: 1.7028 (rough estimate)
• Melting Point: 83-85 ºC
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 203 oC
• Refractive Index: 1.4490 (estimate)
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Temperature Sensitive; Store in freezer; Stabilized with 2% CaCO3
• PSA: 114.43000
• LogP: 0.46440
• Specific Rotation: 210 º (c=3, CHCl3)
• Solubility: dissolve in water

[(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate

Comprehensive Analysis of [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate (CAS No. 3068-32-4)

The compound [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate, identified by CAS No. 3068-32-4, is a highly specialized carbohydrate derivative with significant applications in organic synthesis and pharmaceutical research. This bromooxane derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of complex molecules. Researchers and chemists frequently search for acetylated sugar derivatives and brominated carbohydrates due to their role in drug development and glycoscience.

In recent years, the demand for stereospecific compounds like [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate has surged, driven by advancements in glycobiology and medicinal chemistry. This compound's acetyl-protected hydroxyl groups and bromo substituent offer versatile reactivity, enabling its use in glycosylation reactions and the preparation of bioactive molecules. Users often inquire about synthetic routes for bromooxanes or applications of acetylated sugars, reflecting its relevance in cutting-edge research.

The structural complexity of CAS No. 3068-32-4 underscores its importance in asymmetric synthesis. Its (2R,3S,4S,5R,6R) configuration ensures high enantiomeric purity, a critical factor for chiral drug intermediates. Laboratories focusing on carbohydrate chemistry or glycoside synthesis frequently explore this compound's potential, particularly in designing glycomimetics or enzyme inhibitors. SEO trends reveal growing interest in stereoselective bromination and protecting group strategies, aligning with this compound's utility.

From a practical standpoint, [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate is often discussed in contexts like scale-up synthesis and green chemistry. Researchers seek optimized protocols to minimize waste while maintaining yield, addressing sustainability concerns. The compound's solubility in organic solvents and stability under mild conditions further enhance its appeal for industrial applications. Queries such as "acetylated bromooxane storage" or "purification methods for CAS 3068-32-4" highlight user priorities.

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In summary, [(2R,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate represents a pivotal tool in modern chemistry. Its combination of stereochemical precision, functional diversity, and synthetic flexibility caters to evolving needs in academia and industry. By addressing common search queries and integrating SEO-friendly terms like "bromooxane synthesis" or "acetylated carbohydrate applications," this overview bridges technical depth with accessibility.